2-Chloro-N-(1-phenylmethoxypropan-2-yl)propanamide
Overview
Description
2-Chloro-N-(1-phenylmethoxypropan-2-yl)propanamide, also known as JNJ-40411813, is a chemical compound that is being studied for its potential therapeutic applications. This compound belongs to the class of amides and has a molecular weight of 305.8 g/mol. It is a white or off-white powder that is soluble in organic solvents.
Mechanism of Action
The exact mechanism of action of 2-Chloro-N-(1-phenylmethoxypropan-2-yl)propanamide is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes that are involved in the inflammatory response. This leads to a reduction in inflammation and pain.
Biochemical and physiological effects:
Studies have shown that 2-Chloro-N-(1-phenylmethoxypropan-2-yl)propanamide has anti-inflammatory and analgesic effects. It has been shown to reduce the production of inflammatory cytokines and prostaglandins, which are involved in the inflammatory response. It has also been shown to reduce pain sensitivity in animal models.
Advantages and Limitations for Lab Experiments
One advantage of using 2-Chloro-N-(1-phenylmethoxypropan-2-yl)propanamide in lab experiments is that it has been shown to have anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of pain and inflammation. However, one limitation is that the exact mechanism of action is not fully understood, which makes it difficult to optimize its use.
Future Directions
There are several potential future directions for the study of 2-Chloro-N-(1-phenylmethoxypropan-2-yl)propanamide. One direction is to further investigate its mechanism of action and identify potential targets for its use. Another direction is to study its potential use in the treatment of specific diseases, such as arthritis or neuropathic pain. Additionally, studies could be conducted to optimize its use and identify potential side effects.
Synthesis Methods
The synthesis of 2-Chloro-N-(1-phenylmethoxypropan-2-yl)propanamide involves the reaction of 2-chloro-N-(1-phenylmethoxypropan-2-yl)acetamide with thionyl chloride and triethylamine in dichloromethane. This reaction leads to the formation of the desired product, which can be purified using column chromatography.
Scientific Research Applications
2-Chloro-N-(1-phenylmethoxypropan-2-yl)propanamide is being studied for its potential therapeutic applications in the treatment of various diseases. It has been shown to have anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of pain and inflammation.
properties
IUPAC Name |
2-chloro-N-(1-phenylmethoxypropan-2-yl)propanamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18ClNO2/c1-10(15-13(16)11(2)14)8-17-9-12-6-4-3-5-7-12/h3-7,10-11H,8-9H2,1-2H3,(H,15,16) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HTTSVYZTEWKOQX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(COCC1=CC=CC=C1)NC(=O)C(C)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18ClNO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
255.74 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Chloro-N-(1-phenylmethoxypropan-2-yl)propanamide | |
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